5-methyl-1-phenyl-N-(2-(thiophen-2-yl)ethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-(2-thiophen-2-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H16N4OS/c1-12-15(16(21)17-10-9-14-8-5-11-22-14)18-19-20(12)13-6-3-2-4-7-13/h2-8,11H,9-10H2,1H3,(H,17,21)
• InChI Key: UNQUZCLSRCAAKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

Molecular Structure Analysis

The structures of the newly synthesized compounds were determined using spectral methods.

Chemical Reactions Analysis

The salient features of the synthesis protocol are the one-pot reaction, shorter reaction time, and straightforward workup procedure.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis methodologies and chemical properties of related triazole compounds. Studies like that of Karayel (2021) have explored the molecular stabilities, conformational analyses, and potential as EGFR inhibitors of benzimidazole derivatives containing 1,2,4-triazole, showcasing the significance of triazole structures in the development of anticancer agents. The detailed study using density functional theory and molecular docking illustrates the compound's stability and interaction with cancer cell lines, emphasizing its role in anti-cancer research (Karayel, 2021).

Mechanism of Action

Molecular docking investigations into the active site of mycobacterial InhA yielded well-clustered solutions for these compounds’ binding modalities producing a binding affinity in the range from −8.884 to −7.113.